Cas no 3469-08-7 (6-Methoxy-1H-indene)

• Product Name: 6-Methoxy-1H-indene
• CAS No: 3469-08-7
• Molecular Formula: C₁₀H₁₀O
• Molecular Weight: 146.1858
• MDL: MFCD11046674
• CID: 295842
• PubChem ID: 22155588

6-Methoxy-1H-indene Properties

Names and Identifiers

• 6-Methoxy-1H-indene
• 5-METHOXY-1H-INDENE
• 1H-Indene,6-methoxy
• 5-methoxy-1-indene
• 6-Methoxy-inden
• 6-methoxyindene
• inden-6-yl-methyl ether
• Inden-6-yl-methyl-aether
• CS-0187224
• SCHEMBL4133299
• EN300-267762
• DS-17769
• 1H-Indene, 6-methoxy-
• A924429
• DTXSID10623007
• 3469-08-7
• 1H-Indene,6-methoxy-2-methyl
• AKOS006307857
• A10637
• 5-METHOXY-3H-INDENE
• DB-069056

• MDL： MFCD11046674
• InChIKey： HEUZFDDFOXBWAM-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10O/c1-11-10-6-5-8-3-2-4-9(8)7-10/h2-3,5-7H,4H2,1H3
• SMILES： COC1=CC=C2C=CCC2=C1

Computed Properties

• Exact Mass: 146.07300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 146.073
• Heavy Atom Count: 11
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• LogP: 2.26450
• PSA: 9.23000
• Boiling Point: 246°C at 760 mmHg

6-Methoxy-1H-indene Security Information

• Hazard Statement： H227-H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

6-Methoxy-1H-indene Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes